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Compound of Interest

Compound Name:
Heparin disaccharide IV-A sodium

salt

CAS No.: 136098-07-2

Cat. No.: B3100126

Get Quote

Heparin disaccharide IV-A sodium salt (α-ΔUA-[1→4]-GlcNAc) is a highly purified

biochemical standard routinely utilized in glycosaminoglycan research, enzymatic

depolymerization assays, and HPLC calibrations. While it lacks the acute toxicity of heavy

metals or reactive organics, its classification as a combustible solid and its high aqueous

solubility necessitate strict adherence to laboratory waste management protocols.

This guide provides drug development professionals and analytical scientists with a self-

validating, step-by-step operational framework for the safe handling and disposal of this

compound, ensuring compliance with Environmental Protection Agency (EPA) and

Occupational Safety and Health Administration (OSHA) standards.

Section 1: Physicochemical Profiling & Hazard
Assessment
Understanding the intrinsic properties of a chemical is the first step in establishing a compliant

disposal protocol. Heparin disaccharide IV-A sodium salt is a carbohydrate-based sodium

salt. Because it is highly soluble in water, any liquid waste generated poses a risk of increasing
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the biochemical oxygen demand (BOD) if introduced into municipal water systems.

Furthermore, in its dry powder form, it requires specific storage and disposal routing to mitigate

fire risks.

Table 1: Physicochemical and Regulatory Data Summary

Property Value / Classification
Operational Implication for
Disposal

CAS Number 136098-07-2

Unique identifier required for

EHS waste logging and lab

pack manifests.

Molecular Formula C14H20NO11Na

High carbon/oxygen content;

contributes to BOD in

wastewater if drained.

Molecular Weight 401.30 g/mol

Relevant for molarity

calculations in HPLC effluents

and waste logs.

Physical State Solid (White to faint yellow)

Dust generation risk; requires

wet-sweeping during spill

cleanups.

Storage Class 11 (Combustible Solids)

Must not be stored or disposed

of in the same bin as strong

oxidizers.

Water Hazard WGK 1 to WGK 3

Potential aquatic toxicity;

strictly prohibits unauthorized

sink disposal.

Data sourced from the .

Section 2: Regulatory Framework & EHS
Compliance
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Under the Resource Conservation and Recovery Act (RCRA), Heparin disaccharide IV-A
sodium salt does not exhibit the four characteristics of hazardous waste (ignitability,

corrosivity, reactivity, or toxicity). Therefore, it is broadly classified as a "Non-Hazardous

Laboratory Chemical Waste" under RCRA Subtitle D.

However, "non-hazardous" is a regulatory distinction, not an environmental free pass. Leading

institutional Environmental Health and Safety (EHS) guidelines explicitly state that non-

hazardous solid and liquid chemicals must never be placed in general custodial trash or poured

down sink drains without prior, documented EHS approval . The causality is simple: municipal

landfills and Publicly Owned Treatment Works (POTWs) are not equipped to filter

uncharacterized, highly concentrated biochemical loads, which can disrupt microbial treatment

beds and violate local environmental loading permits.

Section 3: Step-by-Step Disposal Workflows
To maintain a self-validating safety system, researchers must follow these standardized

workflows based on the physical state of the waste generated.

Workflow A: Solid Waste Disposal (Unused or Expired
Powder)
This workflow applies to bulk powder that has degraded or passed its expiration date.

Segregation: Keep the expired powder in its original primary container (e.g., amber glass

vial). Do not mix it with other solid wastes to prevent cross-contamination or unforeseen

reactions.

Labeling: Affix a "Non-Hazardous Chemical Waste" label to the container. Explicitly write

"Heparin disaccharide IV-A sodium salt" and its CAS number (136098-07-2). Never use

shorthand abbreviations like "Hep-IV-A."

EHS Lab Pack Routing: Place the labeled vial in the designated EHS satellite accumulation

area for Class 11 Combustible Solids. EHS will package this into a "Lab Pack" for

commercial incineration, which safely reduces the organic material to inert ash .
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Workflow B: Liquid Waste Disposal (Aqueous Solutions
& HPLC Effluents)
Heparin disaccharides are frequently dissolved in aqueous buffers or mixed with organic mobile

phases (e.g., methanol, acetonitrile) during HPLC analysis.

Compatibility Check: Determine the composition of the solvent.

Pure Aqueous Buffer: Route to a dedicated "Aqueous Non-Hazardous Waste" carboy.

Mixed Organic Effluent: If the disaccharide is dissolved in an HPLC mobile phase

containing >10% organic solvents, the entire mixture defaults to a RCRA-regulated

Hazardous Solvent Waste due to the ignitability of the solvent.

Collection: Use a secondary containment tray beneath the liquid waste carboy. Funnel the

liquid slowly to avoid aerosolizing the disaccharide.

Sealing and Venting: Cap the carboy securely. If the waste contains organics, ensure a

vented cap is used to prevent pressure buildup.

Disposal Request: Submit a waste pickup request to EHS once the carboy is 80% full. Do

not pour any aqueous heparin solutions down the drain.

Workflow C: Contaminated Consumables (Empty Vials
and Pipette Tips)

Verification of "RCRA Empty": Ensure the vial or consumable contains no free-flowing

powder or liquid.

Defacing: Use a permanent marker to completely cross out the original chemical label. This

signals to custodial staff that the container no longer poses a chemical threat.

Disposal: Place the defaced, empty glass vials into a rigid "Broken Glass / Sharps" disposal

box. Plastic pipette tips can be routed to standard non-hazardous lab waste bins.

Section 4: Spill Response & Neutralization Protocol
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In the event of a powder spill, the primary objective is to prevent aerosolization and inhalation,

as the fine powder can act as a respiratory irritant.

PPE Donning: Immediately equip safety goggles, a lab coat, nitrile gloves, and an N95

respirator (or equivalent) to protect against fine dust particles.

Containment: Do not use a dry brush, which sweeps dust into the air. Instead, lightly dampen

an absorbent pad with deionized water.

Collection: Gently place the dampened pad over the spilled powder. Wipe inward from the

edges of the spill to the center to prevent spreading the compound.

Waste Routing: Place the contaminated absorbent pads and your disposable gloves into a

thick, sealable plastic bag. Label it as "Spill Cleanup: Heparin Disaccharide IV-A" and route it

through Workflow A (Solid Waste).

Section 5: Waste Routing Decision Tree
To eliminate ambiguity during the cleanup process, refer to the logical routing diagram below to

ensure all waste streams are directed to their compliant endpoints.

Heparin Disaccharide IV-A
Waste Generation

Determine Physical State

Solid Waste
(Powder / Consumables)

Liquid Waste
(Solutions / HPLC Effluent)

Bulk Expired Powder Contaminated Consumables Aqueous Buffer Solution Mixed with Organics
(HPLC Mobile Phase)

EHS Lab Pack
(Class 11 Combustible)

Non-Hazardous Lab Waste
(Deface Labels)

Aqueous Waste Jug
(No Drain Disposal)

Hazardous Solvent Waste
(RCRA Regulated)
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Click to download full resolution via product page

Decision tree for the proper routing and disposal of Heparin disaccharide IV-A waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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